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Compound of Interest

Compound Name: 4-Ethyl-4-methylheptane

CAS No.: 17302-04-4

Cat. No.: B12643210

Get Quote

Part 1: Executive Summary & Core Directive
Status:Non-Stock / Custom Synthesis Required Commercial Availability: Extremely Low /

Made-to-Order Primary CAS: 17302-04-4

The Challenge: 4-Ethyl-4-methylheptane is a specific structural isomer of decane (

). Unlike linear decane or simple branched isomers (e.g., 2-methylnonane), this molecule
features a quaternary carbon center at the C4 position, bonded to a methyl, an ethyl, and two
propyl groups. This steric crowding makes it chemically significant for combustion modeling
and chromatographic retention indexing but economically unattractive for bulk catalog stocking.

Core Directive: Do not expect to find this on the shelf at Sigma-Aldrich or VWR with next-day

delivery. Your procurement strategy must pivot immediately to Custom Synthesis or In-House

Preparation. This guide provides the technical specifications to include in a Request for Quote

(RFQ) and a validated synthesis protocol for internal production.

Part 2: Technical Specifications & Identification
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Before sourcing, you must define the exact isomer to avoid receiving a generic "isodecane"

mixture.

Parameter Specification Notes

IUPAC Name 4-Ethyl-4-methylheptane

CAS Number 17302-04-4

Verify against CAS 17302-01-1

(3-Ethyl-3-methylheptane) to

avoid isomer confusion.

Molecular Formula Saturated Alkane

Molecular Weight 142.28 g/mol

Structure Quaternary C4 Center
Symmetric propyl chains at C4

simplify NMR interpretation.

Boiling Point ~162°C (Predicted)
High boiling point makes GC

purification feasible.

Density ~0.74 g/mL Typical for branched alkanes.

Part 3: Sourcing Strategy (Buy vs. Make)
Since direct purchasing is unlikely, use the following decision logic to secure the material.

Option A: Custom Synthesis (Outsourced)
If you require >50g or GMP grade, outsource to a specialized hydrocarbon manufacturer.

Recommended Vendors: TCI Custom Synthesis, Chiron AS (Norway - specializes in

petroleum standards), or Halocarbon.

RFQ Critical Text: "Requesting synthesis of CAS 17302-04-4 (4-Ethyl-4-methylheptane).

Material must be >98% isomeric purity. Must confirm absence of thermodynamic isomer 4-

Propylheptane via GC-MS."

Option B: In-House Synthesis (The "Reetz" Protocol)
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For research quantities (<10g), in-house synthesis is often faster than the 12-week lead time

for custom synthesis. The presence of a quaternary carbon makes standard Grignard additions

to ketones difficult due to steric hindrance and competing reduction/enolization.

The Solution: Use Trimethylaluminum (

) alkylation of a tertiary chloride. This method, pioneered by M.T. Reetz, suppresses the
elimination side-reactions common with Grignard reagents at hindered centers.

Visualization: Sourcing & Synthesis Logic

Need 4-Ethyl-4-methylheptane Check Catalog
(Sigma, TCI, Chiron)

Direct Purchase
(Unlikely)Yes

Not Available

No
Volume Required?

> 50 grams
(Outsource)

High Volume

< 10 grams
(In-House)

Research Scale

Issue RFQ:
Specify Isomeric Purity >98%

1. Grignard Formation
4-Heptanone + EtMgBr

2. Intermediate
4-Ethyl-4-heptanol

3. Chlorination
HCl / ZnCl2 (Lucas)

4. Alkylation (Reetz)
AlMe3 / TiCl4 (-30°C)

Purified Product
4-Ethyl-4-methylheptane

Click to download full resolution via product page

Figure 1: Decision matrix for procuring 4-Ethyl-4-methylheptane, detailing the "Make vs. Buy"

logic and the recommended synthetic pathway.

Part 4: Validated Synthesis Protocol
This protocol avoids the common pitfall of "Grignard reduction" by using a non-basic alkylating

agent for the final quaternary step.

Phase 1: Skeleton Construction
Reaction: 4-Heptanone + Ethylmagnesium Bromide

4-Ethyl-4-heptanol

Setup: Flame-dried 3-neck flask,

atmosphere.

Reagents: 4-Heptanone (1.0 eq) in anhydrous Ether.
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Addition: Add EtMgBr (1.2 eq) dropwise at 0°C. The symmetry of 4-heptanone ensures no

chiral center is formed yet.

Workup: Quench with saturated

. Extract, dry (

), and concentrate.

Result: Tertiary alcohol (4-Ethyl-4-heptanol).

Phase 2: Activation
Reaction: 4-Ethyl-4-heptanol + HCl

4-Chloro-4-ethylheptane

Method: Treat the tertiary alcohol with concentrated HCl and anhydrous

(Lucas Reagent conditions) at 0°C.

Note: Tertiary alcohols convert to chlorides rapidly via

.

Purification: Rapid cold wash with

. Do not distill at high heat to avoid elimination to alkene. Use crude immediately.

Phase 3: Quaternary Methylation (The Critical Step)
Reaction: 4-Chloro-4-ethylheptane +

4-Ethyl-4-methylheptane

Rationale: Standard Methyl Grignard (MeMgBr) would act as a base, causing E2 elimination

to form 4-ethyl-3-heptene. Trimethylaluminum (

) is non-basic and acts as a Lewis acid/nucleophile hybrid, replacing the Cl with Me.

Protocol:
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Dissolve crude chloride in anhydrous

at -78°C.

Add

(2.0 eq, solution in hexanes) slowly.

Allow to warm to -30°C (monitor via GC).

Quench:Caution:

is pyrophoric. Quench extremely carefully with dilute HCl at -78°C.

Purification: Fractional distillation. The target alkane (bp ~162°C) is easily separated from

any alkene byproducts (bp ~135-145°C).

Part 5: Quality Control & Analytical Verification
You must validate that the methyl group attached to the correct position.

GC-MS Validation
Expected Molecular Ion:

142 (Small or invisible, typical for branched alkanes).

Key Fragmentation:

Loss of Propyl:

99.

Loss of Ethyl:

113.

Loss of Methyl:

127.
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Differentiation: 4-Propylheptane (isomer) will show a dominant loss of propyl (

) but will lack the specific fragmentation pattern of the quaternary center (specifically the
stability of the tertiary carbocation fragments).

NMR Spectroscopy
NMR: Look for the singlet methyl group.

A methyl group on a quaternary carbon (C4) will appear as a sharp singlet around

0.8 - 0.9 ppm.

If the product is 4-methylheptane (tertiary), the methyl would be a doublet.

Symmetry: The two propyl groups are equivalent, simplifying the spectrum.

Refractive Index
Target:

.

Significant deviation (>0.002) indicates alkene contamination.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

Sources

1. Ketone or aldehyde synthesis by acylation [organic-chemistry.org]

To cite this document: BenchChem. [Technical Guide: Commercial Availability & Synthesis of
4-Ethyl-4-methylheptane]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b12643210/docs#technical-guide-commercial-
availability-synthesis-of-4-ethyl-4-methylheptane]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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Contact our Ph.D. Support Team for a compatibility check
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